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Abstract
Tetrabromohydroquinone (TBHQ), a fully substituted brominated aromatic diol, is a

significant compound in synthetic chemistry and materials science. This guide provides a

comprehensive overview of its core physicochemical properties, a detailed, field-proven

synthesis protocol, and an exploration of its applications, particularly as a versatile synthesis

intermediate. Emphasis is placed on the causality behind experimental choices and adherence

to rigorous safety protocols. This document serves as a technical resource for professionals

requiring a deep, practical understanding of this valuable chemical building block.

Introduction
Tetrabromohydroquinone, systematically named 2,3,5,6-tetrabromobenzene-1,4-diol, is a

halogenated derivative of hydroquinone.[1] Its structure, featuring a benzene ring symmetrically

substituted with four bromine atoms and two hydroxyl groups, imparts unique chemical

properties that make it a valuable precursor in various fields. Historically, direct bromination of

hydroquinone often led to complex mixtures or the oxidized product, bromanil.[2] However,

refined single-stage bromination processes have made high-purity TBHQ readily accessible for

research and industrial applications.[2]

This compound is a cornerstone for many specialized chemical formulations, primarily serving

as a high-purity intermediate.[3] Its utility is particularly pronounced in the development of
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advanced materials where halogenation is required to impart specific functionalities, such as

flame retardancy, thermal stability, or increased chemical resistance.[3] Furthermore, its rigid,

electron-rich core has been exploited in the synthesis of novel organic materials and, more

recently, in the creation of complex macromolecules for biomedical applications.

Physicochemical Properties
The physical and chemical characteristics of tetrabromohydroquinone are foundational to its

application and handling. The high molecular weight and extensive halogenation result in a

high-melting, crystalline solid. A summary of its key properties is presented below.

Property Value Source(s)

Molecular Formula C₆H₂Br₄O₂ [1][4][5][6]

Molecular Weight 425.69 g/mol [1][5][7][8]

CAS Number 2641-89-6 [1][3][4][7][9]

IUPAC Name
2,3,5,6-tetrabromobenzene-

1,4-diol
[1]

Synonyms
Tetrabromoquinol, 2,3,5,6-

Tetrabromohydroquinone
[1][8]

Appearance Crystalline Solid [2]

Melting Point 252-255 °C (lit.) [5][7][8]

Boiling Point
304.4 ± 37.0 °C at 760 mmHg

(Predicted)
[4]

Density 2.8 ± 0.1 g/cm³ [4]

Synthesis and Purification
The synthesis of tetrabromohydroquinone is most effectively achieved through the direct

bromination of hydroquinone in a mixed solvent system. This method prevents the formation of

the over-oxidized byproduct, bromanil, and allows for high yields of the desired product.[2]
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Causality in Protocol Design:
Solvent Choice: A mixture of a non-polar solvent (chloroform) and a polar protic solvent

(methanol) is critical. The chloroform helps to dissolve the starting hydroquinone and the

bromine, while the methanol facilitates the reaction and helps to keep the byproduct bromanil

in solution during filtration, enhancing the purity of the precipitated product.[2]

Temperature Control: The initial addition of bromine is performed at room temperature to

control the exothermic reaction. The subsequent heating to reflux ensures the reaction goes

to completion, driving the full substitution of all four aromatic protons.[2]

Filtration Method: Filtering the reaction mixture while hot is a key purification step.

Tetrabromohydroquinone is less soluble in the hot solvent mixture than the potential

bromanil byproduct, causing it to precipitate out as a pure solid upon formation, while

impurities remain in the filtrate.[2]

Detailed Experimental Protocol: Synthesis of
Tetrabromohydroquinone
This protocol is adapted from the process described by Joseph E. Kovacic (U.S. Patent

3,143,576).[2]

Materials:

Hydroquinone (0.2 g. mole)

Bromine (0.8 g. mole)

Chloroform (240 ml)

Methanol (68 ml)

Reactor flask with reflux condenser, dropping funnel, and magnetic stirrer

Procedure:

In the reactor flask, dissolve 0.2 g. mole of hydroquinone in a mixture of 240 ml of chloroform

and 68 ml of methanol.
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Stir the solution at room temperature (25-30 °C).

Slowly add 0.8 g. mole of bromine to the solution from the dropping funnel over

approximately 25-30 minutes.

After the addition is complete, heat the reaction mixture to its reflux temperature.

Maintain the reflux, with continuous stirring, until the deep red-brown color of the bromine

lightens significantly, indicating its consumption.

Filter the hot reaction mixture using suction filtration to collect the precipitated crystalline

product.

Wash the collected solid with a small amount of cold chloroform to remove any residual

soluble impurities.

Dry the product under vacuum. The resulting solid is substantially pure

tetrabromohydroquinone. An expected yield is approximately 81%.[2]
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Caption: Synthesis workflow for Tetrabromohydroquinone from Hydroquinone.
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Applications in Research and Drug Development
Tetrabromohydroquinone is not typically an active pharmaceutical ingredient itself but serves

as a critical building block and intermediate in the synthesis of more complex molecules and

materials.[3]

Intermediate for Specialty Chemicals: Its primary role is as a high-purity synthesis

intermediate.[3] The four bromine atoms can serve as leaving groups or be involved in

coupling reactions, while the two hydroxyl groups can be functionalized, making it a highly

versatile precursor for a wide range of custom-synthesized compounds.[3]

Materials Science: TBHQ is used to create products that require halogenation for specific

functionalities.[3] This includes the development of flame-retardant materials, high-

performance polymers, and performance coatings where thermal and chemical stability are

paramount.[3]

Dendrimer Synthesis for Drug Delivery: In a notable application within drug development

research, tetrabromohydroquinone has been used as the core for synthesizing

thermoresponsive branched oligoethylene glycol dendrimers. These complex

macromolecules have demonstrated cytotoxic activity against MCF-7 breast cancer cells,

highlighting the potential of TBHQ derivatives in creating novel therapeutic agents or drug

delivery systems.[7]

Bioluminescence Research: An interesting natural occurrence of TBHQ is in the luminous

acorn worm, Ptychodera flava. It has been identified as one of the substances responsible

for the organism's green luminescence when combined with hydrogen peroxide under basic

conditions.[1][7] This has opened avenues for research into novel chemiluminescence

systems.

Safety and Handling
As a Senior Application Scientist, ensuring the safe handling of all chemicals is paramount.

Tetrabromohydroquinone is an irritant and requires careful handling in a controlled laboratory

environment.

GHS Hazard Classification:
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Pictogram: GHS07 (Exclamation Mark)[7]

Signal Word: Warning[1][4][7]

Hazard Statements:

H315: Causes skin irritation.[1][4][7]

H319: Causes serious eye irritation.[1][4][7]

H335: May cause respiratory irritation.[1][4][7]

Self-Validating Safety Protocol:
This workflow ensures that all hazards are considered and mitigated before, during, and after

handling the compound.
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1. Precautionary Assessment

2. Active Handling

3. Emergency Response

4. Storage & Disposal

Review SDS:
H315, H319, H335

Don PPE:
Gloves, Goggles, Lab Coat

Work in Fume Hood

Avoid Dust (P261)
Avoid Contact

Wash Hands After (P264)

Store Locked Up (P405)
Tightly Closed (P403)

On Skin (P302+P352)
Wash with water

In Eyes (P305+P351)
Rinse cautiously

Inhaled (P304+P340)
Move to fresh air

Dispose per Regulations (P501)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Tetrabromohydroquinone.

Key Precautionary Statements (Prevention & Storage):
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4]

P264: Wash skin thoroughly after handling.[1][4]

P280: Wear protective gloves/ eye protection/ face protection.[1][4]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[4]

P405: Store locked up.[4]

Conclusion
Tetrabromohydroquinone is a fundamentally important, high-purity intermediate chemical

with a well-defined property profile and established synthesis route. Its value lies not in direct

application but in its versatility as a precursor for advanced materials, specialty chemicals, and

innovative macromolecules for drug development. Its rigid, heavily brominated structure

provides a unique platform for chemists to build upon. A thorough understanding of its

synthesis, properties, and stringent safety requirements, as detailed in this guide, is essential

for any researcher or developer looking to leverage this compound's full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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